![molecular formula C13H14FN3OS B4419594 2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one](/img/structure/B4419594.png)
2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one
Overview
Description
2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and future directions have been studied extensively.
Mechanism of Action
The mechanism of action of 2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one is not fully understood. However, it has been suggested that this compound acts as a selective serotonin receptor antagonist. It has also been suggested that this compound modulates the activity of the dopamine system in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety-like behavior and improve cognitive function. It has also been shown to have anti-inflammatory effects and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one in lab experiments is its potential as a selective serotonin receptor antagonist. This makes it a valuable tool for studying the role of serotonin in various physiological and pathological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Careful consideration should be given to the dose and duration of exposure to this compound.
Future Directions
There are several future directions for research on 2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one. One direction is to further investigate its potential as an antipsychotic drug. Another direction is to explore its potential as a neuroprotective agent in the treatment of neurodegenerative diseases. Additionally, further research is needed to understand its mechanism of action and to develop more selective and potent analogs of this compound.
Scientific Research Applications
2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been evaluated for its potential as an antipsychotic drug. It has also been studied for its potential as an antidepressant and anxiolytic drug. In the field of neuroscience, this compound has been studied for its potential as a neuroprotective agent. Additionally, this compound has been evaluated for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
2-[4-(2-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3OS/c14-10-3-1-2-4-11(10)16-5-7-17(8-6-16)13-15-12(18)9-19-13/h1-4H,5-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQQNHFRCDSFBEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C3=NC(=O)CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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